Cas no 80616-57-5 (N-[5-(Propanoylamino)-2H-1,2,4-triazol-3-YL]propanamide)
80616-57-5 structure
Product Name:N-[5-(Propanoylamino)-2H-1,2,4-triazol-3-YL]propanamide
CAS No:80616-57-5
MF:C8H13N5O2
MW:211.221120595932
CID:985887
PubChem ID:332816
Update Time:2025-04-20
N-[5-(Propanoylamino)-2H-1,2,4-triazol-3-YL]propanamide Chemical and Physical Properties
Names and Identifiers
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- N-[3-(propanoylamino)-1H-1,2,4-triazol-5-yl]propanamide
- 80616-57-5
- NSC-332060
- N-[5-(PROPANOYLAMINO)-2H-1,2,4-TRIAZOL-3-YL]PROPANAMIDE
- DTXSID70318508
- NSC332060
- DS-011930
- N-[5-(Propanoylamino)-2H-1,2,4-triazol-3-YL]propanamide
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- Inchi: 1S/C8H13N5O2/c1-3-5(14)9-7-11-8(13-12-7)10-6(15)4-2/h3-4H2,1-2H3,(H3,9,10,11,12,13,14,15)
- InChI Key: MROIRCYPAFUJAB-UHFFFAOYSA-N
- SMILES: O=C(CC)NC1=NC(=NN1)NC(CC)=O
Computed Properties
- Exact Mass: 211.10692467g/mol
- Monoisotopic Mass: 211.10692467g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 245
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 99.8Ų
N-[5-(Propanoylamino)-2H-1,2,4-triazol-3-YL]propanamide Related Literature
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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3. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
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Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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